Cas no 1622218-77-2 (Ethyl (1S,5R)-6-oxabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: Ethyl (1S,5R)-6-oxabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 1622218-77-2
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5464002
• Update Time: 2025-05-25

Ethyl (1S,5R)-6-oxabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (1S,5R)-6-oxabicyclo[3.1.0]hexane-3-carboxylate
• (1R,5S)-6-Oxabicyclo[3.1.0]hexane-3beta-carboxylic acid ethyl ester
• 6-Oxabicyclo[3.1.0]hexane-3-carboxylicacid,ethylester,(1alpha,3alpha,5alpha)-(9CI)
• Z3614394699
• ethyl (1R,3r,5S)-6-oxabicyclo[3.1.0]hexane-3-carboxylate
• 6-Oxabicyclo[3.1.0]hexane-3-carboxylic acid, ethyl ester, (1α,3β,5α)-

• Inchi： 1S/C8H12O3/c1-2-10-8(9)5-3-6-7(4-5)11-6/h5-7H,2-4H2,1H3/t5?,6-,7+
• InChI Key： BFZADIYBHRMTFZ-DGUCWDHESA-N
• SMILES： O1[C@@H]2CC(C(=O)OCC)C[C@H]12

Computed Properties

• Exact Mass: 156.078644241 g/mol
• Monoisotopic Mass: 156.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.8
• Molecular Weight: 156.18

Additional information on Ethyl (1S,5R)-6-oxabicyclo[3.1.0]hexane-3-carboxylate

Ethyl (1S,5R)-6-oxabicyclo[3.1.0]hexane-3-carboxylate: A Comprehensive Overview

Ethyl (1S,5R)-6-oxabicyclo[3.1.0]hexane-3-carboxylate, with the CAS number 1622218-77-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which contributes to its diverse applications and properties. Recent advancements in synthetic chemistry have allowed researchers to explore its potential in drug development and material science.

The bicyclic structure of Ethyl (1S,5R)-6-oxabicyclo[3.1.0]hexane-3-carboxylate plays a pivotal role in its chemical reactivity and biological activity. The 6-oxabicyclo[3.1.0]hexane framework is a strained ring system that imparts rigidity to the molecule, enhancing its stability and reactivity in certain chemical environments. This structural feature has been leveraged in the synthesis of bioactive compounds, where the bicyclic core serves as a scaffold for functional groups.

Recent studies have highlighted the potential of Ethyl (1S,5R)-6-oxabicyclo[3.1.0]hexane-3-carboxylate as a precursor for drug delivery systems. Its ability to form stable ester linkages makes it an ideal candidate for designing controlled-release formulations. Researchers have explored its use in creating biodegradable polymers, which are increasingly sought after in the pharmaceutical industry due to their environmental-friendly nature and enhanced drug compatibility.

In terms of synthesis, Ethyl (1S,5R)-6-oxabicyclo[3.1.0]hexane-3-carboxylate can be prepared through a variety of methods, including ring-closing metathesis and traditional cyclization reactions. The stereoselectivity of these reactions is crucial, as the compound's stereochemistry significantly influences its biological activity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are essential for pharmacological studies.

The pharmacological profile of Ethyl (1S,5R)-6-oxabicyclo[3.1.0]hexane-3-carboxylate has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a promising lead compound for drug discovery programs targeting metabolic disorders.

Moreover, the compound's biocompatibility has been evaluated in preclinical models, with encouraging results suggesting its suitability for therapeutic applications. Its ability to interact with cellular membranes without inducing significant cytotoxicity positions it as a valuable tool in the development of targeted drug delivery systems.

In conclusion, Ethyl (1S,5R)-6-oxabicyclo[3.1.0]hexane-3-carboxylate represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure and favorable properties make it an attractive candidate for further research and development in both academic and industrial settings.